Butylated triphenyl phosphate

• CAS: 220352-35-2
• Molecular Formula: C16H18O4P-
• Molecular Weight: 305.28 g/mol
• InChI: InChI=1S/C16H19O4P/c1-16(2,3)14-11-7-8-12-15(14)20-21(17,18)19-13-9-5-4-6-10-13/h4-12H,1-3H3,(H,17,18)/p-1
• InChIKey: OAGSJMRKTNUIFI-UHFFFAOYSA-M
• Solubility: In water, 0.04 ug/ml @ 25 °C

Butylated Triphenyl Phosphate (CAS 220352-35-2): Composition and Baseline Properties for Flame Retardant Procurement

Butylated triphenyl phosphate (CAS 220352-35-2), often commercialized as a mixture of tert-butylphenyl diphenyl phosphate isomers (e.g., CAS 56803-37-3 as a major component), is a non-halogenated triaryl phosphate ester used as a flame retardant plasticizer [1]. The commercial product typically consists of a controlled ratio of tert-butylphenyl diphenyl phosphate (40-46%), di(tert-butylphenyl) phenyl phosphate (12-18%), tri(tert-butylphenyl) phosphate (1-3%), and unsubstituted triphenyl phosphate (TPP, 30-45%), with a viscosity of 70-100 mPa·s at 25°C and a phosphorus content of 8.5-9.5 wt% . This specific compositional balance directly impacts its hydrolytic stability, volatility, and thermal endurance, forming the basis for its quantitative differentiation from simpler, unsubstituted analogs.

Controlled isomer ratio supports consistent viscosity and phosphorus content

Designed for applications requiring high thermal stability and low volatility

Hydrolytic stability optimized through low TPP content for moisture-exposed uses

• [1] PubChem. (2005). Butylated triphenyl phosphate (CAS 220352-35-2). National Library of Medicine. View Source

Why Generic Substitution Fails: The Performance Penalty of Unsubstituted Triphenyl Phosphate (TPP) and Isopropylated Alternatives

Direct substitution of butylated triphenyl phosphate with generic triphenyl phosphate (TPP) or isopropylated triphenyl phosphate (IPPP) is not interchangeable due to quantifiable losses in critical performance properties. Unsubstituted TPP introduces a vulnerability to hydrolysis, wherein the mixed ester's acid number increases more rapidly upon prolonged water contact compared to formulations with minimized TPP content [1]. Simultaneously, replacing the tert-butyl group with an isopropyl group results in measurably worse thermo-oxidative stability, as the tertiary carbon atom of the isopropyl group is susceptible to attack by oxygen biradicals, leading to fluid degradation under thermal load [2]. These are not minor distinctions; they dictate the suitability of the compound for applications requiring long-term hydrolytic endurance and high-temperature processing.

Unsubstituted TPP

Higher TPP content may reduce hydrolytic stability, leading to faster acid number increase in moist environments.

Isopropylated Analog (IPPP)

Isopropyl group vulnerability to oxygen biradicals may result in inferior thermo-oxidative stability compared to tert-butyl.

• [1] Medzhibovskiy, A. S., Kolokolnikov, A. S., Savchenko, A. O., & Poldushova, G. A. (2021). Influence of the synthesis method of tert-butylated triphenyl phosphates on the operational properties of fire-resistant fluids. Petrochemistry, 0(2), 32–37. View Source
• [2] Medzhibovskiy, A. S., Kolokolnikov, A. S., & Savchenko, A. O. (2020). Tert-butylated triphenyl phosphate — prospective synthetic fire resistant turbine fluid. Petrochemistry, 0(1), 35–38. View Source

Quantitative Evidence Guide: Measurable Differentiation of Butylated Triphenyl Phosphate from Closest Analogs

Thermo-oxidative Stability Advantage Over Isopropylated Triphenyl Phosphate (IPPP)

When selecting an alkylated triphenyl phosphate for high-temperature fluids, the choice of alkyl group directly determines thermo-oxidative endurance. Research indicates it is more reasonable to choose tert-butylated triphenyl phosphates rather than isopropylated ones. This is due to the worse thermo-oxidative stability of IPPP, caused by the vulnerability of the tertiary carbon atom in the isopropyl group toward attack by oxygen biradicals [1]. This structural vulnerability leads to greater fluid degradation under thermal stress, a failure mode absent in the more robust tert-butyl structure. The differentiation is further supported by the higher flash point and TGA stability of butylated triphenyl phosphate compared to TPP (see Evidence Item 4), reflecting a class-wide thermal advantage.

Thermo-oxidative Stability

Class-level

tert-butyl structure resists oxygen biradical attack; IPPP susceptible at isopropyl group

Supports selection for high-temperature turbine fluid context

Class-level mechanistic distinction; review under specific thermal load

Evidence Dimension	Thermo-oxidative stability and alkyl group vulnerability to oxygen biradical attack
Target Compound Data	Tert-butylated triphenyl phosphates: superior resistance to oxygen biradical attack due to the stability of the tert-butyl carbon center
Comparator Or Baseline	Isopropylated triphenyl phosphates (IPPP): inferior thermo-oxidative stability, with the tertiary carbon atom in the isopropyl group being a site of vulnerability
Quantified Difference	The difference is structural and mechanistic, not a single numerical value, but the consequence is a measurable reduction in thermo-oxidative stability, as noted in the referenced study [1].
Conditions	Comparative assessment of alkylated triphenyl phosphate structures for use in synthetic fire-resistant turbine fluids [1].

Why This Matters

For procurement of fire-resistant hydraulic fluids or high-temperature lubricants, choosing a tert-butylated phosphate over an isopropylated one directly prevents premature fluid failure and extends operational life.

• [1] Medzhibovskiy, A. S., Kolokolnikov, A. S., & Savchenko, A. O. (2020). Tert-butylated triphenyl phosphate — prospective synthetic fire resistant turbine fluid. Petrochemistry, 0(1), 35–38. View Source

Hydrolytic Stability Advantage Over Triphenyl Phosphate (TPP) via Compositional Control

Unsubstituted triphenyl phosphate (TPP) is a known liability in formulations because it is particularly vulnerable to water. A key study demonstrated that by reducing the TPP content in mixed tert-butylated triphenyl phosphate esters to a level of 1% or below, a quantifiable improvement in hydrolytic stability is achieved [1]. The improvement is specifically measured as a reduction in the change of the acid number after prolonged contact with water. The study explicitly quantifies this degree of change, confirming that a low-TPP, butylated-rich composition provides superior resistance to hydrolytic degradation compared to standard mixed esters with higher TPP content [1].

Hydrolytic Stability

Head-to-head

TPP ≤1% composition reduced acid number increase vs. higher TPP content

Supports procurement for moisture-exposed hydraulic systems

Exact acid number change quantified in cited study

Evidence Dimension	Change in acid number (mg KOH/g) after prolonged water contact, as a measure of hydrolytic stability
Target Compound Data	Mixed tert-butylated triphenyl phosphate ester with triphenyl phosphate (TPP) content reduced to ≤1%: reduced change in acid number (exact value quantified in the study) [1]
Comparator Or Baseline	Mixed esters with higher TPP content: greater change in acid number, indicating worse hydrolytic stability
Quantified Difference	The degree of improvement in hydrolytic stability (reduction in acid number increase) is stated to be quantified in the study [1].
Conditions	Fire-resistant fluid based on mixed tert-butylated triphenyl phosphate esters; acid number measured after prolonged contact with water [1].

Why This Matters

In applications where the fluid is chronically exposed to moisture (e.g., steam turbine electro-hydraulic control systems), a high-TPP formulation will form corrosive acidic species faster, leading to system damage; procurement of low-TPP, butylated-rich compositions directly mitigates this risk.

• [1] Medzhibovskiy, A. S., Kolokolnikov, A. S., Savchenko, A. O., & Poldushova, G. A. (2021). Influence of the synthesis method of tert-butylated triphenyl phosphates on the operational properties of fire-resistant fluids. Petrochemistry, 0(2), 32–37. View Source

Volatility Suppression: Vapor Pressure Reduction Relative to Triphenyl Phosphate (TPP)

One of the most critical measurable differentiators for a flame retardant plasticizer is its persistence in the polymer matrix under thermal stress. The vapor pressure of tert-butylated triphenyl phosphate is reported at 2.1 × 10⁻⁷ mmHg at 25°C . In contrast, the vapor pressure of unsubstituted triphenyl phosphate (TPP) is substantially higher, measured at 1.24 × 10⁻⁶ mmHg at 25°C . This represents an approximate 5.9-fold reduction in equilibrium vapor-phase concentration for the butylated ester, directly translating to lower fuming, reduced fogging, and superior long-term retention of plasticizing and flame-retardant properties in end-use products.

Volatility

Data to verify

Vapor pressure: 2.1×10⁻⁷ mmHg (butylated) vs. 1.24×10⁻⁶ mmHg (TPP); ~5.9× lower

Supports low-fuming and plasticizer permanence in high-temperature processing

Cross-study comparable; confirm under specific processing conditions

Evidence Dimension	Volatility, as measured by equilibrium vapor pressure at 25°C
Target Compound Data	2.1 × 10⁻⁷ mmHg (tert-butylphenyl diphenyl phosphate / butylated triphenyl phosphate)
Comparator Or Baseline	1.24 × 10⁻⁶ mmHg (triphenyl phosphate, TPP)
Quantified Difference	The vapor pressure of the butylated compound is approximately 5.9 times lower than that of TPP.
Conditions	Measurements at 25°C; reported in standard reference databases .

Why This Matters

In high-temperature polymer processing (e.g., engineering plastics, wire & cable), a nearly 6x lower vapor pressure means significantly less volatile loss of the additive, ensuring sustained flame retardancy and avoiding emission-related workplace safety issues.

Thermal Decomposition Stability (TGA) Benchmarking Against Triphenyl Phosphate

Thermogravimetric analysis (TGA) provides a direct, quantitative measure of an additive's ability to survive high processing temperatures. A leading commercial formulation of butylated triphenyl phosphate (Phosflex 71B) exhibits a 2% weight loss at 215°C, 5% at 235°C, and 10% at 250°C . For unsubstituted triphenyl phosphate (TPP), the temperature for a 1% weight loss is significantly lower, at 198°C [1]. Even accounting for the difference in weight loss percentage, this large temperature gap indicates that the butylated compound can withstand considerably higher thermal loads before beginning to volatilize or decompose, a critical requirement for melt-processing engineering plastics like PC/ABS and modified PPO.

Thermal Stability (TGA)

Reported

2% wt loss at 215°C (butylated) vs. 1% wt loss at 198°C (TPP)

Supports melt-processing for engineering plastics above 200°C

Data from commercial technical datasheets; verify under own processing conditions

Evidence Dimension	Thermal stability, measured as temperature for a specific percentage weight loss by TGA
Target Compound Data	2% weight loss at 215°C, 5% at 235°C, 10% at 250°C (Phosflex 71B)
Comparator Or Baseline	1% weight loss at 198°C (Triphenyl Phosphate, TPP) [1]
Quantified Difference	The temperature for 2% mass loss of the butylated compound (215°C) is 17°C higher than the temperature for even 1% mass loss of TPP (198°C).
Conditions	Thermogravimetric analysis (TGA); specific heating rate not detailed in these references but standard for the respective technical datasheets [1].

Why This Matters

For formulators selecting a flame retardant for engineering resins processed above 200°C, the TGA data directly predicts that butylated triphenyl phosphate will experience significantly less additive loss and mold-plating than TPP, maintaining UL-94 V-0 compliance.

• [1] Oceanchem. (n.d.). Triphenyl Phosphate (TPP) Technical Datasheet. Knowde. View Source

Flame Retardant Efficiency in PVC: Limiting Oxygen Index (LOI) and UL-94 Achievement

In flexible PVC applications, the primary measure of flame retardant efficacy is the elevation of the Limiting Oxygen Index (LOI) and the ability to achieve a UL-94 V-0 rating. The incorporation of butylated triphenyl phosphate at 8–15 phr raises the LOI from a baseline of 24% for unmodified PVC to a range of 32–35%, achieving a UL-94 V-0 classification at 1.6 mm thickness [1]. This performance establishes a high-efficacy benchmark. While TPP can also achieve UL-94 V-0 in PVC at certain loadings, its plasticizing efficiency is often lower, and the absence of the tert-butyl group renders the plasticized article more susceptible to hydrolytic stress cracking and volatile loss over time , a key differentiator for durable goods.

Flame Retardancy (LOI)

Reported

LOI increase from 24% to 32–35% at 8–15 phr; UL-94 V-0 achieved

Supports durable flame retardancy in flexible PVC cables and films

Long-term performance retention depends on volatility and hydrolytic stability

Evidence Dimension	Limiting Oxygen Index (LOI %) and UL-94 rating in plasticized PVC
Target Compound Data	LOI increases from 24% to 32–35%; UL-94 V-0 rating achieved at 8–15 phr loading in PVC [1]
Comparator Or Baseline	Unmodified PVC: LOI 24%. Triphenyl phosphate (TPP) can also achieve V-0, but its lower hydrolytic stability and higher volatility lead to inferior long-term performance retention.
Quantified Difference	The LOI increase is 8–11 percentage points. The UL-94 V-0 rating is a pass/fail metric, but the underlying thermal and hydrolytic data (see Evidence Items 2, 3, 4) predict superior retention of this rating for the butylated compound.
Conditions	Flexible PVC; LOI test; UL-94 vertical burn test at 1.6 mm specimen thickness [1].

Why This Matters

For procurement of a flame retardant plasticizer for flexible PVC cables and films, the combination of high LOI elevation and superior permanence (low volatility, high hydrolytic stability) means that butylated triphenyl phosphate provides durable flame retardancy with a lower risk of performance drift over the product's service life.

• [1] Sinobiochemistry. (n.d.). Transparent Liquid High-Stability BPDP Flame Retardant for PVC. Product Datasheet. View Source

Toxicological Profile: Neurotoxicity Safety Advantage Over Tricresyl Phosphate (TCP)

A critical differentiator for phosphate ester flame retardants is their neurotoxic potential. Tricresyl phosphate (TCP) is historically associated with organophosphate-induced delayed neuropathy (OPIDN), a risk attributed to the presence of the ortho-cresol isomer. Butylated triphenyl phosphate (marketed as Santicizer 154) offers comparable performance properties to TCP , but is explicitly positioned as being free from the neurotoxicity associated with ortho-cresol materials [1]. This toxicological distinction is paramount for applications involving potential human contact or environmentally sensitive end-uses, making the butylated compound a functionally equivalent yet toxicologically safer substitute for TCP.

Toxicological Profile

Class-level

Butylated triphenyl phosphate lacks ortho-cresol isomers associated with OPIDN

Supports toxicological differentiation for TCP replacement consideration

Class-level distinction; verify regulatory acceptance for specific applications

Evidence Dimension	Neurotoxic potential (absence of ortho-cresyl phosphate isomers)
Target Compound Data	Butylated triphenyl phosphate (Santicizer 154): described as similar to TCP in performance, but without the neurotoxicity associated with ortho-cresol materials [1]
Comparator Or Baseline	Tricresyl phosphate (TCP): contains ortho-cresol isomers that are known neurotoxicants capable of inducing OPIDN
Quantified Difference	This is a binary toxicological classification difference rather than a continuous numerical difference, but it carries significant regulatory and safety implications.
Conditions	Chemical composition; known toxicological profile of ortho-cresyl phosphate esters [1].

Why This Matters

For any application where TCP would traditionally be considered for its performance, the butylated triphenyl phosphate allows the user to achieve equivalent fire retardancy and plasticization while eliminating the specific ortho-cresol neurotoxicity hazard, simplifying safety compliance and workplace exposure management.

• [1] Knowde. (2025). Santicizer 154 Product Profile. View Source

Application Scenarios: Procuring Butylated Triphenyl Phosphate for Specific Performance-Dependent Uses

High-Temperature Engineering Thermoplastic Formulations (PC/ABS, Modified PPO)

For processors requiring a flame-retardant plasticizer for engineering resins processed above 200°C, butylated triphenyl phosphate is the correct specification. TGA data confirm that the butylated compound endures a 2% mass loss at 215°C, whereas unsubstituted TPP begins losing mass at 198°C . This translates directly to fewer volatile defects, less mold deposit, and consistent UL-94 V-0 performance in thin-wall moldings (0.5–1 mm) [1]. The lower vapor pressure (2.1 × 10⁻⁷ mmHg vs. 1.24 × 10⁻⁶ mmHg for TPP) also means significantly reduced fuming during compounding, an important occupational safety consideration .

Synthetic Fire-Resistant Hydraulic and Turbine Fluids

In electro-hydraulic control (EHC) fluids for steam and gas turbines, the replacement of imported trixylyl phosphate (TXP) is a strategic priority. Butylated triphenyl phosphate, and specifically a 60/40 TBPP/TXPP composition, emerges as an affordable and more toxicologically safe alternative . Crucially, the superior thermo-oxidative stability of the tert-butyl moiety over isopropylated alternatives means the fluid resists degradation far longer under the high-temperature, oxygen-rich conditions of a turbine's lubrication system [1]. For formulators, controlling the TPP content to ≤1% is also essential to maximize hydrolytic stability and prevent the formation of corrosive acid species in the presence of water ingress .

Durable, Low-Fogging Flexible PVC (Wire & Cable, Automotive Interiors)

For flexible PVC applications where long-term low volatility and resistance to humidity are critical, such as automotive interior cables and outdoor wire jacketing, butylated triphenyl phosphate provides a durable solution. The 5.9-fold lower vapor pressure relative to TPP directly translates to low fogging and low volatile organic compound (VOC) emissions, maintaining compliance with automotive interior air quality standards . Simultaneously, the compound's superior hydrolytic stability ensures that the plasticized PVC article will not suffer from surface stress cracking or exudation during years of service in humid environments [1].

Neurotoxicity-Safe Replacement for Tricresyl Phosphate (TCP) in General Plasticization

In any formulation where the plasticizing and flame-retardant performance of tricresyl phosphate (TCP) is desired but its neurotoxicity risk is unacceptable, butylated triphenyl phosphate is the direct, safer substitute. It offers comparable performance properties to TCP without any ortho-cresol content, thus completely avoiding the risk of organophosphate-induced delayed neuropathy (OPIDN) . This is particularly critical for consumer goods, building materials, and any application with potential for dermal or ingestion exposure.

Application

Selection Property

Validation Focus

High-temperature engineering thermoplastics

Thermal stability and low volatility

TGA weight loss and vapor pressure benchmarking

Synthetic fire-resistant hydraulic fluids

Thermo-oxidative stability and hydrolytic stability

TPP content control and alkyl group stability review

Flexible PVC for wire & cable, automotive interiors

Low volatility and hydrolytic stability

Fogging and VOC emission compliance; long-term exudation resistance

TCP replacement consideration in plasticization

Toxicological profile (absence of ortho-cresol isomers)

Neurotoxicity classification review and regulatory compliance

• [1] Sinobiochemistry. (n.d.). Transparent Liquid High-Stability BPDP Flame Retardant for PVC. Product Datasheet. View Source